Cas no 1391515-37-9 ((R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride)

• Product Name: (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride
• CAS No: 1391515-37-9
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD12758186
• CID: 2092271
• PubChem ID: 74889958
• Update Time: 2025-06-11

(R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride
• Y10320
• BS-15336
• (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanolhydrochloride
• MFCD12758186
• (2R)-2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride
• CS-0156948
• (2R)-2-amino-2-[3-(trifluoromethyl)phenyl]ethanol;hydrochloride
• 1391515-37-9
• EN300-7422354
• (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol HCl
• Benzeneethanol, beta-amino-3-(trifluoromethyl)-, hydrochloride (1:1), (betaR)-
• (2R)-2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ETHANOL HYDROCHLORIDE
• DS-018109
• AKOS024462854

• MDL： MFCD12758186
• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m0./s1
• InChI Key： ZGPPQPPTLTYYKV-QRPNPIFTSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)[C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride

Introduction to (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS No. 1391515-37-9)

(R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride, identified by its CAS number 1391515-37-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of chiral molecules that play a crucial role in the development of enantioselective drugs, which are designed to interact with specific biological targets with high selectivity and efficacy. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are essential factors for its application in pharmaceutical formulations. The stereochemistry of the (R)-enantiomer is particularly important, as it determines the biological activity and pharmacokinetic profile of the final drug product. In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their reduced side effects and improved therapeutic outcomes.

Recent research has highlighted the potential of (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride as a key intermediate in the synthesis of novel antiviral and anticancer agents. Studies have demonstrated that the trifluoromethyl group can enhance the binding affinity of small molecule drugs to their target proteins, thereby improving their efficacy. Additionally, the amine functionality in the molecule allows for further derivatization, enabling the creation of diverse pharmacophores with tailored biological activities.

The compound's structural features make it particularly suitable for use in drug discovery programs targeting neurological disorders. Preliminary studies have shown that derivatives of this molecule exhibit promising neuroprotective properties, suggesting their potential application in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify the phenyl ring and the alcohol moiety provides chemists with a versatile platform for designing molecules with specific pharmacological profiles.

In addition to its therapeutic applications, (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride has shown potential in material science research. The unique electronic properties of the trifluoromethyl group can influence the material's spectroscopic characteristics, making it useful in developing advanced materials for optoelectronic applications. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and other electronic devices where precise control over molecular interactions is crucial.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and enantiopurity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to obtain the desired (R)-enantiomer. The development of efficient synthetic routes is essential for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of this valuable intermediate.

Quality control and analytical characterization are critical aspects of working with (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are used to confirm its identity and purity. These analytical methods provide detailed information about the compound's molecular structure and ensure that it meets the stringent requirements for pharmaceutical use.

The growing demand for enantiopure compounds has spurred innovation in synthetic methodologies and process optimization. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules like (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride efficiently and sustainably. This approach offers advantages such as improved reaction control, reduced waste generation, and scalability, making it an attractive option for industrial applications.

In conclusion, (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS No. 1391515-37-9) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and research. Its unique structural features make it a valuable building block for developing innovative therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.